5-cyclopropyl-N-methyl-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C8H10N2O2/c1-9-8(11)6-4-7(12-10-6)5-2-3-5/h4-5H,2-3H2,1H3,(H,9,11)
• InChI Key: FOYLMLZITCYACA-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=NOC(=C1)C2CC2
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• CAS No.: 1339377-15-9

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. The compound “5-cyclopropyl-N-methyl-1,2-oxazole-3-carboxamide” is a derivative of oxazole. Oxazoles are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Synthesis Analysis

The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry has been increased in the past few years. Various oxazole derivatives have been synthesized and screened for their various biological activities. The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities.

Molecular Structure Analysis

Oxazoles have a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. The exact mass of the compound “N,N-dicyclohexyl-5-cyclopropyl-1,2-oxazole-3-carboxamide” is 316.2151.

Chemical Reactions Analysis

Oxazole derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities. The substitution pattern in oxazole derivatives plays a pivotal role in these biological activities.

Physical and Chemical Properties Analysis

Oxazoles are stable liquids at room temperature with a boiling point of 69 °C. The solubility of “N,N-dicyclohexyl-5-cyclopropyl-1,2-oxazole-3-carboxamide” has been described as soluble in DMSO.

Mechanism of Action

While the specific mechanism of action for “5-cyclopropyl-N-methyl-1,2-oxazole-3-carboxamide” is not mentioned in the search results, it’s worth noting that oxazole derivatives have been found to exhibit a wide range of biological activities.

Future Directions

Oxazole derivatives continue to draw the attention of researchers around the globe due to their wide spectrum of biological activities. Future research will likely continue to focus on the synthesis of various oxazole derivatives and screening them for their various biological activities.